Cas no 20454-77-7 (Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one)

• Product Name: Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one
• CAS No: 20454-77-7
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 2919819
• PubChem ID: 15761091
• Update Time: 2025-10-28

Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one Chemical and Physical Properties

Names and Identifiers

• spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one
• spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropane]-2-one
• Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one

• Inchi： 1S/C9H12O/c10-8-5-6-1-2-7(8)9(6)3-4-9/h6-7H,1-5H2
• InChI Key： FBUMUFCFIOFESU-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1C12CC1

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one

Recent Advances in the Study of Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one (CAS: 20454-77-7)

The spirocyclic compound Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one (CAS: 20454-77-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This bicyclic spiro scaffold presents an interesting three-dimensional architecture that offers advantages in drug discovery, particularly in addressing challenges related to molecular complexity and target selectivity.

Recent synthetic chemistry breakthroughs have enabled more efficient routes to this spirocyclic framework. A 2023 study published in the Journal of Organic Chemistry demonstrated an improved synthetic pathway with a 42% overall yield, representing a significant improvement over previous methods. The new approach utilizes a [2+2] photocycloaddition strategy followed by selective ring-opening reactions, providing better control over stereochemistry and enabling the production of enantiomerically pure forms of the compound.

In medicinal chemistry applications, researchers have explored this spiro scaffold as a core structure for developing novel kinase inhibitors. The rigid three-dimensional geometry appears to confer improved selectivity profiles compared to more planar aromatic systems. A 2024 structure-activity relationship study published in Bioorganic & Medicinal Chemistry Letters identified several derivatives showing promising activity against JAK family kinases while maintaining excellent selectivity over other kinase families.

Computational studies have provided insights into the molecular recognition properties of this spirocyclic system. Molecular dynamics simulations reveal that the bicyclic structure can induce unique binding pocket conformations in target proteins, potentially explaining the observed selectivity patterns. These findings were recently reported in a 2023 publication in the Journal of Chemical Information and Modeling.

The compound's potential extends beyond kinase inhibition. Preliminary research presented at the 2024 American Chemical Society National Meeting demonstrated antimicrobial activity against drug-resistant Gram-positive bacteria, with MIC values in the low micromolar range for certain derivatives. The mechanism appears to involve disruption of bacterial membrane integrity, suggesting a novel mode of action distinct from existing antibiotic classes.

From a pharmaceutical development perspective, early ADMET studies on lead compounds containing this spiro scaffold show favorable pharmacokinetic properties, including good metabolic stability and acceptable oral bioavailability in rodent models. These results, published in a 2023 issue of European Journal of Pharmaceutical Sciences, indicate the scaffold's potential for drug development applications.

Current challenges in the field include the need for more efficient large-scale synthesis methods and further optimization of the compound's physicochemical properties. Ongoing research efforts are focusing on developing catalytic asymmetric synthesis routes and exploring additional structural modifications to enhance both potency and drug-like characteristics.

The unique structural features of Spiro[bicyclo[2.2.1]heptane-7,1'-cyclopropan]-2-one continue to make it an attractive target for medicinal chemistry programs. Its combination of synthetic accessibility, three-dimensional complexity, and demonstrated biological activity positions it as a promising scaffold for the development of novel therapeutic agents across multiple disease areas.